Cas no 55327-23-6 (4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde)

4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde is a heterocyclic aldehyde featuring a thiazole core substituted with a phenyl group at the 2-position and a formyl group at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for the preparation of more complex heterocyclic systems. The presence of both aldehyde and thiazole functionalities enables its use in condensation, cyclization, and functionalization reactions. Its well-defined structure and stability make it suitable for applications in medicinal chemistry, where it may serve as an intermediate in the development of bioactive molecules.
4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde structure
55327-23-6 structure
Product Name:4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde
CAS No:55327-23-6
MF:C11H9NOS
MW:203.260261297226
MDL:MFCD04974047
CID:841422
PubChem ID:2795491
Update Time:2025-06-09

4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-phenylthiazole-5-carbaldehyde
    • 4-METHYL-2-PHENYL-1,3-THIAZOLE-5-CARBALDEHYDE
    • 4-methyl-2-phenyl-thiazole-5-carbaldehyde
    • SCHEMBL1960860
    • MFCD04974047
    • G78704
    • DTXSID70383711
    • 4-methyl-2-phenyl-1,3-thiazole-5-carbaldehyde, AldrichCPR
    • 5-Thiazolecarboxaldehyde, 4-methyl-2-phenyl-
    • J-515717
    • 55327-23-6
    • LS-04817
    • AKOS000321138
    • EN300-1448448
    • ALBB-015289
    • CS-0374040
    • QRPSQJOXOZJEHJ-UHFFFAOYSA-N
    • DB-010659
    • 4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde
    • MDL： MFCD04974047
    • Inchi： 1S/C11H9NOS/c1-8-10(7-13)14-11(12-8)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key： QRPSQJOXOZJEHJ-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=C(C)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 203.04000
  • Monoisotopic Mass: 203.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.229
  • Melting Point: 111 °C
  • Boiling Point: 367.1°C at 760 mmHg
  • Flash Point: 175.8°C
  • Refractive Index: 1.63
  • PSA: 58.20000
  • LogP: 2.93100

4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Methyl-2-phenyl-1,3-thiazole-5-carbaldehyde Pricemore >>

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